Cas no 81417-79-0 (zizybeoside II)
zizybeoside II structure
Product Name:zizybeoside II
CAS No:81417-79-0
MF:C25H38O16
MW:594.559629917145
CID:1998396
PubChem ID:11968322
Update Time:2025-04-21
zizybeoside II Chemical and Physical Properties
Names and Identifiers
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- zizybeoside II
- DTXSID701317340
- 81417-79-0
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- Inchi: 1S/C25H38O16/c26-6-11-14(29)17(32)19(34)23(37-11)40-21-16(31)13(8-28)39-25(36-9-10-4-2-1-3-5-10)22(21)41-24-20(35)18(33)15(30)12(7-27)38-24/h1-5,11-35H,6-9H2
- InChI Key: BEDWWZCYHCGAKV-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(OCC3C=CC=CC=3)OC(CO)C2O)O1
Computed Properties
- Exact Mass: 594.21598512Da
- Monoisotopic Mass: 594.21598512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 787
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 258Ų
zizybeoside II Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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